Cas no 2136539-34-7 ((2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid)

• Product Name: (2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid
• CAS No: 2136539-34-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6240085
• PubChem ID: 165790258
• Update Time: 2025-05-20

(2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid
• 2136539-34-7
• EN300-1298321

• Inchi： 1S/C9H14N2O2/c10-5-6-3-1-2-4-7(6)8(11)9(12)13/h6-8H,1-4,11H2,(H,12,13)/t6?,7?,8-/m0/s1
• InChI Key： PVZUMHHKMYQCSE-RRQHEKLDSA-N
• SMILES： OC([C@H](C1CCCCC1C#N)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid

(2S)-2-Amino-2-(2-Cyanocyclohexyl)Acetic Acid (CAS No. 2136539-34-7)

The compound (2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid, identified by the CAS number 2136539-34-7, is a chiral amino acid derivative with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and utility in modern chemical research.

The molecular structure of (2S)-2-amino-2-(2-cyanocyclohexyl)acetic acid consists of a central chiral carbon atom bonded to an amino group, a carboxylic acid group, and a substituted cyclohexane ring containing a nitrile functional group. The stereochemistry at the chiral center, designated as the S configuration, plays a crucial role in determining the compound's biological activity and pharmacokinetic properties. This stereochemical specificity is particularly valuable in the development of enantioselective drugs, where the spatial arrangement of atoms can significantly influence therapeutic efficacy and safety profiles.

Recent studies have explored the synthesis of (2S)-amino derivatives using asymmetric catalysis and enantioselective reactions. These methods have enabled researchers to efficiently produce enantiopure samples of this compound, which are essential for thorough biological evaluation. For instance, the use of organocatalysts such as proline derivatives has been reported to facilitate the asymmetric synthesis of similar amino acids with high enantioselectivity. Such advancements underscore the importance of this compound as a building block in organic synthesis and drug design.

In terms of applications, (2S)-amino acids like this compound are widely used as intermediates in the synthesis of peptide-based drugs and bioactive molecules. Their ability to form stable peptide bonds makes them valuable in constructing complex biomolecules with specific functions. Additionally, the presence of the nitrile group in the cyclohexane ring introduces unique electronic properties that can be exploited in designing molecules with tailored reactivity and selectivity.

Recent research has also focused on the pharmacological evaluation of (2S)-amino acid derivatives. In vitro assays have demonstrated their potential as inhibitors of key enzymes involved in metabolic pathways, making them promising candidates for therapeutic interventions. Furthermore, their ability to modulate cellular signaling pathways has been explored in preclinical models, highlighting their potential role in treating various diseases, including neurodegenerative disorders and cancer.

The development of novel synthetic routes for (2S)-amino acids continues to be an active area of research. Green chemistry approaches, such as catalytic hydrogenation and biocatalytic transformations, are being increasingly adopted to enhance the sustainability and efficiency of these processes. These methods not only reduce environmental impact but also improve scalability, making them suitable for large-scale production.

In conclusion, (2S)-amino-2-(2-cyanocyclohexyl)acetic acid (CAS No. 2136539-34-7) stands out as a versatile compound with significant potential in drug discovery, chemical synthesis, and materials science. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its production processes, this compound is poised to make substantial contributions to various scientific disciplines.